Cas no 169885-18-1 (1H-Pyrazole-5-carbonylchloride, 3-ethyl-1-methyl-)

• Product Name: 1H-Pyrazole-5-carbonylchloride, 3-ethyl-1-methyl-
• CAS No: 169885-18-1
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 111266
• PubChem ID: 12107438
• Update Time: 2025-04-18

1H-Pyrazole-5-carbonylchloride, 3-ethyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carbonylchloride, 3-ethyl-1-methyl-
• 5-ethyl-2-methylpyrazole-3-carbonyl chloride
• 1H-Pyrazole-5-carbonyl chloride, 3-ethyl-1-methyl- (9CI)
• 1-methyl-3-ethylpyrazole-5-carboxylic acid chloride
• DTXSID80477711
• AKOS014316174
• 1H-PYRAZOLE-5-CARBONYL CHLORIDE, 3-ETHYL-1-METHYL-
• 3-Ethyl-1-methyl-1H-pyrazole-5-carbonyl chloride
• UKWCDSHJZHDHKN-UHFFFAOYSA-N
• SCHEMBL6378085
• 169885-18-1

• Inchi： 1S/C7H9ClN2O/c1-3-5-4-6(7(8)11)10(2)9-5/h4H,3H2,1-2H3
• InChI Key： UKWCDSHJZHDHKN-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(CC)=NN1C)=O

Computed Properties

• Exact Mass: 172.04047
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89